mecaphane
mecaphane
Brand Name:
Vulcanchem
CAS No.:
1952-97-2
VCID:
VC0154390
InChI:
InChI=1S/C14H20Cl2N2O3/c1-21-13-9-11(18(6-4-15)7-5-16)3-2-10(13)8-12(17)14(19)20/h2-3,9,12H,4-8,17H2,1H3,(H,19,20)/t12-/m0/s1
SMILES:
COC1=C(C=CC(=C1)N(CCCl)CCCl)CC(C(=O)O)N
Molecular Formula:
C14H20Cl2N2O3
Molecular Weight:
335.2 g/mol
mecaphane
CAS No.: 1952-97-2
Main Products
VCID: VC0154390
Molecular Formula: C14H20Cl2N2O3
Molecular Weight: 335.2 g/mol
| CAS No. | 1952-97-2 |
|---|---|
| Product Name | mecaphane |
| Molecular Formula | C14H20Cl2N2O3 |
| Molecular Weight | 335.2 g/mol |
| IUPAC Name | (2S)-2-amino-3-[4-[bis(2-chloroethyl)amino]-2-methoxyphenyl]propanoic acid |
| Standard InChI | InChI=1S/C14H20Cl2N2O3/c1-21-13-9-11(18(6-4-15)7-5-16)3-2-10(13)8-12(17)14(19)20/h2-3,9,12H,4-8,17H2,1H3,(H,19,20)/t12-/m0/s1 |
| Standard InChIKey | VKYIPXSTNJXGRF-LBPRGKRZSA-N |
| Isomeric SMILES | COC1=C(C=CC(=C1)N(CCCl)CCCl)C[C@@H](C(=O)O)N |
| SMILES | COC1=C(C=CC(=C1)N(CCCl)CCCl)CC(C(=O)O)N |
| Canonical SMILES | COC1=C(C=CC(=C1)N(CCCl)CCCl)CC(C(=O)O)N |
| Synonyms | mecaphane mecaphane, (DL-Phe)-isome |
| PubChem Compound | 164902 |
| Last Modified | Nov 11 2021 |
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